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Compound of Interest

Compound Name: Hexaphenoxycyclotriphosphazene

Cat. No.: B075580 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of

Hexaphenoxycyclotriphosphazene (HPCP) as a high-performance, halogen-free flame

retardant. The information compiled from various scientific sources is intended to guide

researchers and professionals in the development of advanced, fire-safe materials.

Hexaphenoxycyclotriphosphazene (HPCP) is an additive-type flame retardant distinguished

by its high thermal stability, excellent flame retardancy, a high Limiting Oxygen Index (LOI), and

low smoke emission. Its unique phosphorus-nitrogen (P-N) hybrid structure makes it an

environmentally friendly alternative to conventional halogenated flame retardants, which can

release toxic gases during combustion.[1] HPCP is a white crystalline solid with good thermal

stability and a high decomposition temperature.[2] It is widely applied in various polymers,

including polycarbonate (PC), PC/ABS blends, epoxy resins, and polylactic acid (PLA), to

enhance their fire safety.[1][2][3][4]

Mechanism of Flame Retardancy
The flame retardant action of HPCP is multifaceted, involving both condensed-phase and gas-

phase mechanisms.[5][6]
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Condensed-Phase Action: Upon heating, HPCP promotes the formation of a stable,

intumescent char layer on the surface of the polymer matrix.[7] This char layer acts as a

physical barrier, reducing heat transfer to the underlying material and suppressing the release

of flammable gases.[7] The phosphorus-containing fragments from HPCP's decomposition

catalyze this charring effect.[7]

Gas-Phase Action: During combustion, HPCP decomposes to release phosphorus-containing

radicals (such as PO• and PO2•) and non-flammable gases like ammonia (NH3) and nitrogen

(N2).[6][8] The phosphorus radicals act as scavengers in the gas phase, interrupting the free-

radical chain reactions of combustion.[6][8] The inert gases dilute the concentration of oxygen

and flammable volatiles in the flame zone, further inhibiting combustion.[6]
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Caption: Flame retardant mechanism of HPCP.

Applications and Performance Data
HPCP has demonstrated high efficacy in imparting flame retardancy to a variety of polymer

systems. The following tables summarize key performance data from published studies.
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Table 1: Flame Retardant Performance of HPCP in Epoxy
Resins

Formulation
HPCP
Loading
(wt%)

Synergist LOI (%)
UL-94
Rating

Reference

EP/DDS/HPC

P-9
9 - - - [7]

EP/DDS/HPC

P-6/H-U-3
6 3 wt% H-U* 35.2 V-0 [7][9][10]

Lignin-based

Epoxy
12

APTES** (6:1

ratio with

HPCP)

- V-0 [11]

*H-U: A synergistic flame retardant combining UiO66-NH2 (a metal-organic framework) with

halloysite nanotubes.[7][10] **APTES: (3-aminopropyl)triethoxysilane.[11]

Table 2: Flame Retardant Performance of HPCP in
Polycarbonate (PC)

Formulation
HPCP
Loading
(wt%)

Synergist LOI (%)
UL-94
Rating

Reference

PC 0 - 25.0 V-2 [12]

PC/HSPCTP 3
Silicone Oil

derivative
28.4 V-0 [12]

PC 8-10 - - V-0 [13]

PC 4.95
0.05 wt%

PPFBS***
- - [4]

***PPFBS: Potassium perfluorobutanesulfonate.[4]
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Table 3: Flame Retardant Performance of HPCP in
Polylactic Acid (PLA)

Formulation
HPCP
Derivative
Loading (wt%)

LOI (%) UL-94 Rating Reference

PLA 0 19.5 - [14]

PLA/HCCP-EP 3 27.3 V-0 [14][15]

PLA/HAP-DOPS 5 26.6 V-0 [3]

PLA/HAP-DOPS 7.5 28.2 - [3]

*HCCP-EP: Hexa(ethylene oxide)-cyclotriphosphazene, a reactive derivative of HPCP.[14][16]

**HAP-DOPS: Hexa(4-(9,10-dihydro-9-oxa-10-phosphaphenanthrene-10-sulfide)-

hydroxymethylphenoxy)cyclotriphosphazene.[3]

Experimental Protocols
Detailed methodologies are crucial for the accurate evaluation of flame retardant performance.

The following are generalized protocols for key experiments based on common practices in the

cited literature.

Protocol 1: Preparation of HPCP-Containing Polymer
Composites (Melt Blending)
This protocol is a general guideline for incorporating HPCP into thermoplastic polymers like PC

and PLA.

Materials:

Polymer pellets (e.g., PC, PLA)

Hexaphenoxycyclotriphosphazene (HPCP) powder

Synergistic agents (if any)
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Twin-screw extruder

Injection molding machine or compression molder

Procedure:

Dry the polymer pellets and HPCP powder in a vacuum oven at a specified temperature

(e.g., 80-120°C) for a designated time (e.g., 4-12 hours) to remove moisture.

Premix the dried polymer pellets, HPCP powder, and any synergistic agents at the desired

weight ratios.

Feed the mixture into a co-rotating twin-screw extruder.

Set the extruder temperature profile according to the processing requirements of the specific

polymer.

Melt blend the materials and extrude the molten polymer strand.

Cool the extrudate in a water bath and pelletize it into granules.

Dry the resulting composite pellets.

Use an injection molding machine or compression molder to prepare standardized test

specimens (e.g., for UL-94, LOI, and mechanical testing) from the dried composite pellets.

Protocol 2: Limiting Oxygen Index (LOI) Test (ASTM
D2863)
The LOI test determines the minimum concentration of oxygen in a flowing mixture of oxygen

and nitrogen that will just support flaming combustion of a material.

Apparatus:

LOI instrument with a heat-resistant glass chimney

Specimen holder
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Gas flow meters for oxygen and nitrogen

Ignition source (e.g., propane torch)

Procedure:

Mount the conditioned test specimen vertically in the specimen holder in the center of the

glass chimney.

Set a specific oxygen/nitrogen ratio and allow the gas mixture to flow through the chimney

for at least 30 seconds to establish equilibrium.

Apply the ignition source to the top edge of the specimen until it ignites.

Remove the ignition source and observe the combustion behavior.

If the flame self-extinguishes, increase the oxygen concentration. If the specimen burns

continuously, decrease the oxygen concentration.

Repeat the test with new specimens, adjusting the oxygen concentration until the minimum

concentration required to sustain combustion is determined. This value is the Limiting

Oxygen Index.

Protocol 3: UL-94 Vertical Burn Test
This test assesses the flammability of plastic materials in response to a small open flame.

Apparatus:

UL-94 test chamber

Specimen holder

Burner (Tirrill or Bunsen) with a specified flame height (e.g., 20 mm)

Timing device

Surgical cotton
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Procedure:

Clamp a conditioned specimen vertically.

Place a layer of dry surgical cotton on the base of the chamber, 300 mm below the lower end

of the specimen.

Apply the flame to the lower edge of the specimen for 10 seconds.

Remove the flame and record the afterflame time (t1).

If the specimen self-extinguishes, immediately reapply the flame for another 10 seconds.

Remove the flame and record the second afterflame time (t2) and the afterglow time (t3).

Observe if any flaming drips ignite the cotton below.

Classify the material as V-0, V-1, or V-2 based on the specified criteria for afterflame time,

afterglow time, and dripping behavior.
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Caption: General experimental workflow for evaluating HPCP.

Conclusion
Hexaphenoxycyclotriphosphazene is a highly effective and environmentally friendly halogen-

free flame retardant suitable for a wide range of polymeric materials. Its dual-action

mechanism, operating in both the condensed and gas phases, provides excellent fire safety

performance. The data and protocols presented herein serve as a valuable resource for
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researchers and professionals working on the development of next-generation flame-retardant

materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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